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Compound of Interest

Compound Name: 3-Chloro-piperidine hydrochloride

CAS No.: 148096-22-4

Cat. No.: B587844 Get Quote

Executive Summary & Core Directive
3-Chloro-piperidine hydrochloride (C₅H₁₀ClN[1] · HCl) is a halogenated amine salt used

frequently as a pharmaceutical intermediate. Its disposal requires strict adherence to

halogenated waste protocols.[2][3]

The Golden Rule of Disposal:

Never dispose of this compound down the drain. Unlike simple inorganic salts, the chlorinated

piperidine moiety poses environmental persistence risks and potential aquatic toxicity. It must

be segregated into Halogenated Organic Waste streams.

Hazard Identification & Risk Assessment
Before handling waste, operators must understand the specific risks associated with this

compound. It is not merely "chemical waste"; it is a corrosive and toxic agent.

Physicochemical Hazard Profile
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Property Specification Operational Implication

CAS Number 50564-59-5
Use for waste manifesting and

inventory tracking.

Physical State Solid (Crystalline Powder)
Dust generation is a primary

inhalation risk during transfer.

Acidity (pH) Acidic (in solution)
Corrosive. Incompatible with

bases and cyanides.

Reactivity Halogenated Amine

DO NOT MIX WITH BLEACH.

Can form explosive/toxic N-

chloroamines.

GHS Classification
Acute Tox. 3 (Oral); Skin Corr.

[4] 1B

Requires full PPE (Gloves,

Goggles, Lab Coat) during

disposal.

Pre-Disposal Segregation & Compatibility
Effective disposal starts with segregation. Mixing 3-Chloro-piperidine hydrochloride with

incompatible streams is the most common cause of waste container pressurization and

accidents.

Compatibility Matrix

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1405709&productDescription=1-%283-CHLROPHENL%29PIPERAZINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b587844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Stream Compatibility Action

Halogenated Solvents Compatible
PREFERRED. Combine with

DCM, Chloroform, etc.

Non-Halogenated Solvents Conditional
Permissible, but increases

disposal cost. Avoid if possible.

Aqueous Acidic Compatible
Acceptable if dissolved in

water/acid.

Aqueous Basic (pH > 8) INCOMPATIBLE
DANGER. Liberates free base

(volatile/toxic). Exothermic.

Oxidizers (Bleach/H₂O₂) INCOMPATIBLE
CRITICAL RISK. Formation of

unstable chloramines.

Disposal Decision Logic (Workflow)
Use this logic gate to determine the correct disposal pathway for your specific waste type.
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Identify Waste Type

Is it Solid Waste?
(Powder, contaminated gloves, debris)

Is it Liquid Waste?
(Reaction mixtures, stock solutions) Is it an Empty Container?

Segregate into
Solid Hazardous Waste Bin Check Solvent Base Triple Rinse with Solvent

(Collect Rinsate as Liquid Waste)

Label: 'Toxic Solid, Corrosive'
List CAS: 50564-59-5

Combine with
HALOGENATED Waste Stream

Organic Solvent

Do NOT Neutralize in Lab.
Dispose as Acidic Aqueous Waste.

Aqueous Solution

Adjust pH to 6-8?
(ONLY if permit allows)

Deface Label & Recycle/Trash

Click to download full resolution via product page

Figure 1: Operational decision tree for categorizing 3-Chloro-piperidine hydrochloride waste.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)
Applicable for: Expired chemicals, spill cleanup debris, contaminated PPE.

Containment: Place the material in a clear, chemically resistant polyethylene bag (minimum

4 mil thickness) or a wide-mouth HDPE jar.

Double Bagging: If using bags, double-bag to prevent puncture from crystalline shards or

debris.

Labeling: Affix a hazardous waste tag immediately.
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Constituents: "3-Chloro-piperidine hydrochloride, solid debris."

Hazards: Check "Toxic" and "Corrosive."[4]

Storage: Store in a closed container within a secondary containment tray until pickup.

Protocol B: Liquid Waste (Solutions)
Applicable for: Reaction mother liquors, HPLC waste, stock solutions.

Selection: Choose the Halogenated Waste carboy (usually red or yellow tagged in most

labs).

Compatibility Check: Ensure the carboy does not contain strong bases or oxidizers.[5]

Transfer: Use a funnel to prevent spills. Pour slowly to avoid splashing.

Logging: Record the volume and concentration on the waste log sheet attached to the

carboy.

Note: Even if dissolved in water, if the organic content is >10%, it often defaults to the

halogenated stream to ensure destruction via incineration.

Protocol C: Empty Containers
Applicable for: Original vendor bottles.

Triple Rinse: Rinse the bottle three times with a compatible solvent (water or methanol).

Rinsate Disposal:Do not pour rinsate down the sink. Collect it into the appropriate liquid

waste container (Protocol B).

Defacing: Cross out the label and the CAS number. Write "EMPTY" clearly.

Disposal: Place the uncapped bottle in the glass recycling or trash, depending on local

facility rules.

Emergency Spill Response
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In the event of a spill during disposal, immediate action prevents exposure and contamination.

[6]

1. ALERT
Notify nearby personnel

2. PPE UP
Nitrile gloves (double),

Goggles, Lab Coat

3. CONTAIN
Cover with absorbent pads

or vermiculite

4. CLEAN
Sweep (Solids) or

Wipe (Liquids)

5. DISPOSE
Bag as Hazardous Waste

(Protocol A)

Click to download full resolution via product page

Figure 2: Immediate spill response workflow.

Critical Spill Note: If the spill is large (>100g) or outside a fume hood, evacuate the area and

contact your EHS emergency line immediately.

Regulatory Compliance & References
Compliance Checklist:

US EPA: Disposed of under 40 CFR 261 (Identification and Listing of Hazardous Waste).

While not always explicitly P- or U-listed, it exhibits characteristics of toxicity and requires

incineration.

RCRA Code: Typically coded as D002 (Corrosive) if pH < 2, or managed as non-specific

halogenated waste.

European Waste Catalogue (EWC): Code 16 05 06* (laboratory chemicals consisting of or

containing dangerous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b587844?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/50564-59-5.html
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.fishersci.com/store/msds?partNumber=AAA1405709&productDescription=1-%283-CHLROPHENL%29PIPERAZINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109215000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/98555.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloropiperidine
https://www.benchchem.com/product/b587844#3-chloro-piperidine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b587844#3-chloro-piperidine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b587844#3-chloro-piperidine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b587844#3-chloro-piperidine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b587844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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